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Compound of Interest

Compound Name: Solvent black 34

Cat. No.: B599347 Get Quote

The durability and aesthetic stability of coatings are paramount in numerous applications, from

automotive finishes to industrial protective layers. A critical factor determining this stability is the

lightfastness of the colorants used. This guide provides a detailed comparison of the

lightfastness of Solvent Black 34, a metal-complex dye, against other common black colorants

used in the coatings industry. The information presented is intended for researchers and

formulators to make informed decisions based on objective data and standardized testing

protocols.

Comparative Lightfastness Data
The lightfastness of colorants is most commonly evaluated using the Blue Wool scale, as

specified in standards such as ISO 105-B02.[1] This scale ranges from 1 (very poor

lightfastness) to 8 (outstanding lightfastness), with each successive number representing

approximately double the fastness of the previous one.[2][3]
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Colorant Type
Color Index
Name

Lightfastness
Rating (Blue
Wool Scale)

Key
Characteristic
s

Solvent Black 34
Metal-Complex

Dye
Solvent Black 34 7

Good all-around

performance with

excellent

solubility in

organic solvents.

Solvent Black 27
Metal-Complex

Dye
Solvent Black 27 7 - 8

Similar to SB 34,

offering very

good to excellent

lightfastness.[4]

[5][6]

Solvent Black 29
Metal-Complex

Dye
Solvent Black 29 7 - 8

Exhibits excellent

heat resistance

and

lightfastness,

making it suitable

for demanding

applications.[7]

[8][9]

Nigrosine Azine Dye Solvent Black 7 4 - 6

Lower

lightfastness

compared to

metal-complex

dyes, may not be

suitable for

applications

requiring high

durability.[10][11]

Carbon Black Inorganic

Pigment

Pigment Black 7 8 (ASTM

Category I)

Superior

lightfastness and

UV resistance;

as a pigment, it

creates opaque
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coatings.[12][13]

[14]

Discussion of Alternatives
Metal-Complex Dyes: Solvent Black 27 and Solvent Black 29

Solvent Black 27 and Solvent Black 29 are also 1:2 metal-complex dyes and, as such, are the

most direct alternatives to Solvent Black 34.[6][9] Technical data indicates their lightfastness is

rated between 7 and 8, suggesting they may offer equal or slightly superior performance in

applications where maximum resistance to fading is critical.[4][5][7] Like Solvent Black 34,

they offer excellent solubility in a wide range of organic solvents and compatibility with various

resin systems, making them suitable for wood stains, printing inks, and various industrial

coatings.[4][15]

Nigrosine Dyes: Solvent Black 7

Nigrosine (Solvent Black 7) is an azine-class dye that offers a cost-effective solution for

coloring coatings.[10][16] However, its lightfastness rating of 4-6 is significantly lower than that

of metal-complex dyes.[11] This makes it unsuitable for exterior applications or products

exposed to prolonged periods of direct sunlight, where noticeable fading would occur. Its use is

typically restricted to applications like shoe polish, carbon paper, and some inks where

lightfastness is not the primary performance criterion.[17]

Inorganic Pigments: Carbon Black

For applications demanding the highest degree of permanence, Carbon Black (Pigment Black

7) is the industry benchmark.[12] It is classified with a lightfastness rating of I by the American

Society for Testing and Materials (ASTM), which corresponds to the highest step (8) on the

Blue Wool scale.[13] Carbon black functions by absorbing UV radiation, which contributes to its

exceptional weather resistance.[14] However, a critical distinction is that Carbon Black is a

pigment, not a dye. This means it is dispersed, not dissolved, in the coating binder. The primary

consequence is that it produces opaque films, whereas solvent dyes like Solvent Black 34 are

used for transparent coatings or tints.

Experimental Protocol for Lightfastness Testing
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The following methodology outlines a standardized procedure for evaluating the lightfastness of

colorants in coatings, based on the principles of ISO 105-B02 and ASTM D4303.[18]

1. Principle: A coating containing the colorant under investigation is applied to a substrate. The

specimen is then exposed to a calibrated artificial light source that simulates sunlight under

controlled environmental conditions. The change in color is periodically assessed by comparing

the exposed portion of the specimen to a masked, unexposed portion and to a set of

standardized Blue Wool references that are exposed simultaneously.[2][19]

2. Apparatus:

Xenon Arc Weather-Ometer: An instrument equipped with a xenon arc lamp filtered to

simulate solar radiation through window glass.[18] The device must allow for the control of

irradiance, temperature, and relative humidity.

Spectrophotometer or Colorimeter: For quantitative measurement of color change (ΔE),
calculated using the CIE 1976 Lab color difference equation.[18]

3. Materials:

Test Panels: Substrate material appropriate for the coating being tested (e.g., steel,

aluminum, wood).

Coating Formulation: The colorant is incorporated into a clear coating binder at a specified

concentration.

Blue Wool Standards (ISO 105-B02): A set of eight standardized blue wool textile swatches,

numbered 1 through 8, with known lightfastness.[3]

Opaque Mask: A thin, opaque material (e.g., aluminum foil) to cover a portion of the test

specimens and the Blue Wool standards.

4. Procedure:

Sample Preparation:
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Prepare the colored coating by dispersing or dissolving the colorant (e.g., Solvent Black
34) in the chosen binder system.

Apply the coating to the test panels at a uniform film thickness.

Allow the panels to cure completely according to the manufacturer's specifications.

Prepare identical specimens for all alternative colorants being tested for comparison.

Exposure:

Mount the prepared test panels and the full set of Blue Wool standards (1-8) onto holders

within the xenon arc apparatus.

Cover one-half of each test panel and one-half of each Blue Wool standard with an

opaque mask.

Set the exposure conditions according to ISO 105-B02 (e.g., irradiance of 42 W/m², Black

Standard Temperature of 50°C, and controlled humidity).[20]

Initiate the exposure.

Evaluation:

Periodically interrupt the exposure to assess the fading of the specimens and the Blue

Wool standards.

Visually compare the color difference between the exposed and unexposed sections of a

test specimen.

This color change is then compared to the color change observed in the exposed Blue

Wool standards.

The lightfastness rating is the number of the Blue Wool standard that exhibits a similar

degree of fading to the test specimen.[1] For a more objective measure, use a

spectrophotometer to determine the color change (ΔE*).

Experimental Workflow Visualization
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Preparation Phase
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Evaluation Phase
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Cure Coated Panels
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Caption: Workflow for lightfastness evaluation of coating colorants.
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Conclusion
Solvent Black 34 demonstrates good lightfastness (rating of 7), making it a reliable choice for

many coating applications where color stability is important. For applications requiring the

utmost durability and resistance to fading, alternatives such as Solvent Black 27 and Solvent

Black 29 offer a potential performance advantage with ratings of 7-8. For maximum

permanency in opaque systems, Carbon Black pigment remains the unparalleled choice with a

top rating of 8. Conversely, for less demanding, cost-sensitive applications, Nigrosine (Solvent

Black 7) can be considered, with the caveat of its significantly lower lightfastness. The selection

of an appropriate black colorant ultimately requires a balance between performance

requirements, transparency needs, and cost considerations, informed by standardized testing

as outlined in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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